molecular formula C11H9F2NO2 B8273207 C-(5-(2,4-Difluoro-phenoxy)-furan-2-yl)-methylamine

C-(5-(2,4-Difluoro-phenoxy)-furan-2-yl)-methylamine

Cat. No.: B8273207
M. Wt: 225.19 g/mol
InChI Key: HAUAYDQYIOAMOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

C-(5-(2,4-Difluoro-phenoxy)-furan-2-yl)-methylamine is a useful research compound. Its molecular formula is C11H9F2NO2 and its molecular weight is 225.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9F2NO2

Molecular Weight

225.19 g/mol

IUPAC Name

[5-(2,4-difluorophenoxy)furan-2-yl]methanamine

InChI

InChI=1S/C11H9F2NO2/c12-7-1-3-10(9(13)5-7)16-11-4-2-8(6-14)15-11/h1-5H,6,14H2

InChI Key

HAUAYDQYIOAMOC-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)F)OC2=CC=C(O2)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-(2,4-difluoro-phenoxy)-furan-2-carbaldehyde (2060 mg, 9.19 mmol) in 7N ammonia/methanol solution (100 mL) was added Raney nickel (5.9 g), and the mixture was stirred for 24 hours at room temperature under hydrogen atmosphere. The reaction mixture was filtered through Celite pad, and the filtrate was concentrated in vacuo. The residue was purified by NH silica gel column chromatography (hexane:ethyl acetate), and the title compound (1814 mg, 88.06 mmol, 87.7%) was obtained as a yellow oil.
Quantity
2060 mg
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
5.9 g
Type
catalyst
Reaction Step One
Yield
87.7%

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